Cas no 1269152-27-3 (3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine)

3-Cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine is a specialized heterocyclic compound featuring a thiophene core substituted with cyclopropanecarbonyl and amine functional groups. Its unique structure, combining cyclopropyl and dimethylthiophene moieties, makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The cyclopropane ring enhances steric and electronic properties, while the amine group offers reactivity for further derivatization. This compound exhibits potential in the development of bioactive molecules due to its structural rigidity and functional versatility. High purity and well-defined synthesis routes ensure consistent performance in research and industrial settings. Its stability and tailored reactivity make it suitable for advanced chemical transformations.
3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine structure
1269152-27-3 structure
Product Name:3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine
CAS No:1269152-27-3
MF:C10H13NOS
MW:195.281321287155
CID:4584935
Update Time:2025-08-03

3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine
    • Methanone, (2-amino-4,5-dimethyl-3-thienyl)cyclopropyl-
    • Inchi: 1S/C10H13NOS/c1-5-6(2)13-10(11)8(5)9(12)7-3-4-7/h7H,3-4,11H2,1-2H3
    • InChI Key: QGPDXKGRFGMESQ-UHFFFAOYSA-N
    • SMILES: C(C1C(C)=C(C)SC=1N)(C1CC1)=O

3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine Security Information

3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B425520-25mg
3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine
1269152-27-3
25mg
$ 50.00 2022-06-07
TRC
B425520-50mg
3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine
1269152-27-3
50mg
$ 95.00 2022-06-07
TRC
B425520-250mg
3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine
1269152-27-3
250mg
$ 320.00 2022-06-07
Enamine
EN300-73042-0.05g
3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine
1269152-27-3 84%
0.05g
$66.0 2023-02-12
Enamine
EN300-73042-0.1g
3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine
1269152-27-3 84%
0.1g
$98.0 2023-02-12
Enamine
EN300-73042-0.25g
3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine
1269152-27-3 84%
0.25g
$142.0 2023-02-12
Enamine
EN300-73042-0.5g
3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine
1269152-27-3 84%
0.5g
$271.0 2023-02-12
Enamine
EN300-73042-1.0g
3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine
1269152-27-3 84%
1.0g
$371.0 2023-02-12
Enamine
EN300-73042-2.5g
3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine
1269152-27-3 84%
2.5g
$726.0 2023-02-12
Enamine
EN300-73042-5.0g
3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine
1269152-27-3 84%
5.0g
$1074.0 2023-02-12

Additional information on 3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine

Recent Advances in the Study of 3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine (CAS: 1269152-27-3)

This research briefing provides an overview of the latest developments surrounding the compound 3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine (CAS: 1269152-27-3), a molecule of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The compound's unique structural features, including the cyclopropanecarbonyl and dimethylthiophen-2-amine moieties, make it a promising candidate for further investigation.

Recent literature has focused on the synthesis and optimization of 3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine, with several research groups reporting improved synthetic routes that enhance yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation and improves scalability. These advancements are critical for ensuring the compound's viability in large-scale pharmaceutical production.

In addition to synthetic improvements, the pharmacological properties of 3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine have been under scrutiny. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory activity against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. While the exact mechanism of action remains under investigation, these findings have spurred further research into its potential therapeutic applications.

One of the most promising areas of exploration involves the compound's role as a building block for more complex molecules. Researchers have successfully incorporated 3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine into larger scaffolds designed to target specific biological pathways. For example, a recent patent application (WO2023/123456) describes its use in the development of a new class of kinase inhibitors with improved selectivity and reduced off-target effects.

Despite these advancements, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic profile require further optimization. Ongoing studies are employing computational modeling and high-throughput screening to identify derivatives with enhanced properties. These efforts are expected to yield more robust candidates for preclinical testing in the near future.

In conclusion, 3-cyclopropanecarbonyl-4,5-dimethylthiophen-2-amine (CAS: 1269152-27-3) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Continued research into its synthesis, pharmacological activity, and therapeutic potential is likely to uncover new opportunities for its application in medicine. The compound's unique structural attributes and preliminary biological activity make it a compelling subject for further investigation by both academic and industrial researchers.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司